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Compound of Interest

(2s)-2-[(2-
Compound Name:

Methoxyphenoxy)methylloxirane

Cat. No.: B1355549

Technical Guide: (2S)-2-[(2-
Methoxyphenoxy)methyl]oxirane

For Researchers, Scientists, and Drug Development Professionals

Introduction

(2S)-2-[(2-Methoxyphenoxy)methyl]oxirane, also known as Guaiacol Glycidyl Ether, is a
chiral epoxide that serves as a critical intermediate in the synthesis of various pharmaceutical
compounds. Its primary application lies in being a key starting material for the manufacturing of
Ranolazine, a drug used to treat chronic angina.[1][2] This document provides a
comprehensive overview of its chemical properties, a representative synthesis protocol, and an
analytical method for its quantification.

Chemical and Physical Properties

(2S)-2-[(2-Methoxyphenoxy)methyl]oxirane is an organic compound that can appear as an
off-white solid or a colorless to pale yellow liquid.[3] The key quantitative data for this
compound are summarized in the table below.
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Property Value References
Molecular Formula C10H1203 [21[3114]
Molecular Weight 180.20 g/mol [2][4]
Exact Mass 180.078644241 Da

(28)-2-[(2-
IUPAC Name methoxyphenoxy)methyl]oxiran

e

61248-99-5 ((S)-enantiomer),
CAS Number [4]
2210-74-4 (racemate)

Off-white solid or colorless to
Appearance o [3]
pale yellow liquid

Experimental Protocols
Synthesis of 2-[(2-Methoxyphenoxy)methyl]oxirane
(Representative Protocol)

The synthesis of 2-[(2-Methoxyphenoxy)methyl]oxirane is typically achieved through the
reaction of 2-methoxyphenol (guaiacol) with epichlorohydrin in the presence of a base. This
process involves a Williamson ether synthesis followed by an intramolecular cyclization to form
the oxirane ring.

Materials:

2-methoxyphenol

Epichlorohydrin

Sodium hydroxide (or a similar base)

Aqueous media

Procedure:

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.scbt.com/p/2--2-methoxyphenoxy-methyloxirane-2210-74-4
https://www.tandfonline.com/doi/abs/10.1080/10826076.2011.619045
https://discovery.researcher.life/article/quantification-of-2-2-methoxy-phenoxy-methyl-oxirane-its-process-related-impurities-and-regio-isomers-by-rapid-and-sensitive-ultra-performance-liquid-chromatographic-method/f459a3eb3b5330b49a960818bd3df6cc
https://www.scbt.com/p/2--2-methoxyphenoxy-methyloxirane-2210-74-4
https://discovery.researcher.life/article/quantification-of-2-2-methoxy-phenoxy-methyl-oxirane-its-process-related-impurities-and-regio-isomers-by-rapid-and-sensitive-ultra-performance-liquid-chromatographic-method/f459a3eb3b5330b49a960818bd3df6cc
https://discovery.researcher.life/article/quantification-of-2-2-methoxy-phenoxy-methyl-oxirane-its-process-related-impurities-and-regio-isomers-by-rapid-and-sensitive-ultra-performance-liquid-chromatographic-method/f459a3eb3b5330b49a960818bd3df6cc
https://www.tandfonline.com/doi/abs/10.1080/10826076.2011.619045
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1355549?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Dissolve 2-methoxyphenol in an aqueous alkaline solution, typically containing sodium
hydroxide.

e Add epichlorohydrin to the reaction mixture.
e Heat the mixture to a moderate temperature, generally between 50-80°C.
e Maintain the reaction conditions until the formation of the glycidyl ether is complete.

o Upon completion, cool the mixture and perform a work-up procedure, which may include
extraction with an organic solvent, washing with water and brine, and drying over a suitable
drying agent like magnesium sulfate.

 Finally, purify the product, for instance, by vacuum distillation or chromatography, to obtain 2-
[(2-Methoxyphenoxy)methyl]oxirane.

Quantification by Ultra-Performance Liquid
Chromatography (UPLC)

A rapid and sensitive reverse-phase UPLC method has been developed for the quantification of
2-((2-methoxy phenoxy) methyl) oxirane and its process-related impurities.[3]

Instrumentation and Conditions:

o Chromatograph: Ultra-Performance Liquid Chromatography (UPLC) system
¢ Column: Reversed-phase RP-18 column

o Mobile Phase A: Water[3]

» Mobile Phase B: Acetonitrile and Water mixture (70:30 v/v)[3]

e Elution: Gradient elution[3]

e Flow Rate: 0.3 mL/min[3]

o Detection: UV at 223 nm|[3]
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Procedure:

e Prepare standard solutions of (2S)-2-[(2-Methoxyphenoxy)methyl]oxirane of known
concentrations.

o Prepare the sample solution by dissolving the test substance in a suitable solvent.
e Inject the standard and sample solutions into the UPLC system.
e Monitor the separation of the compound and its impurities at 223 nm.

e Quantify the amount of (2S)-2-[(2-Methoxyphenoxy)methyl]oxirane in the sample by
comparing its peak area with the peak areas of the standard solutions. This method has
been validated according to ICH guidelines and is suitable for quality control and reaction
monitoring.[3]

Workflow and Logical Relationships

The following diagrams illustrate the general synthesis pathway and the analytical workflow for
(2S)-2-[(2-Methoxyphenoxy)methyl]oxirane.

Williamson Ether Synthesis &
Intramolecular Cyclization

2-Methoxyphenol

Williamson Ether Synthesis &

e L U Lot S et = | (2S)-2-[(2-Methoxyphenoxy)

Epichlorohydrin b= methyl]oxirane

Base (e.g., NaOH)

Click to download full resolution via product page

Williamson Ether Synthesis &
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Caption: General synthesis pathway for (2S)-2-[(2-Methoxyphenoxy)methyl]oxirane.
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Caption: Workflow for the quantification of (2S)-2-[(2-Methoxyphenoxy)methyl]oxirane by
UPLC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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